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Compound of Interest

Compound Name: (S)-4-Benzyloxazolidine-2,5-dione

Cat. No.: B078898 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

(S)-4-Benzyloxazolidine-2,5-dione, also known as L-phenylalanine N-carboxyanhydride (L-

Phe-NCA), is a chiral heterocyclic compound of significant interest in the fields of polymer

chemistry and asymmetric synthesis. Its stereodefined center, derived from the natural amino

acid L-phenylalanine, makes it a valuable building block for the synthesis of stereoregular

polypeptides and a director of stereoselectivity in various organic reactions. This guide provides

a comprehensive overview of its stereochemical properties, synthesis, and applications, with a

focus on quantitative data and detailed experimental methodologies.

Core Stereochemical and Physical Properties
The stereochemistry of (S)-4-Benzyloxazolidine-2,5-dione is defined by the (S)-configuration

at the C4 position, which bears the benzyl group. This configuration is inherited from its

precursor, L-phenylalanine. The rigid oxazolidine-2,5-dione ring structure locks the

stereocenter, allowing for the transfer of chirality in chemical transformations.

Table 1: Physicochemical Properties of (S)-4-Benzyloxazolidine-2,5-dione
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Property Value

CAS Number 14825-82-2

Molecular Formula C₁₀H₉NO₃

Molecular Weight 191.18 g/mol

Appearance White to off-white solid

Melting Point 90 °C

Optical Rotation

Specific value not consistently reported in

literature. For the related compound (S)-4-

Benzylthiazolidine-2-thione, a value of [α]₂₀/D

-122±5° (c = 1% in chloroform) has been

reported.

Synthesis of (S)-4-Benzyloxazolidine-2,5-dione
The most common and efficient method for the synthesis of (S)-4-Benzyloxazolidine-2,5-
dione is the reaction of L-phenylalanine with a phosgene equivalent, such as triphosgene

(bis(trichloromethyl) carbonate). This reaction proceeds via the formation of an intermediate N-

carbonyl chloride, which then undergoes intramolecular cyclization to yield the desired N-

carboxyanhydride.

Detailed Experimental Protocol: Synthesis from L-
Phenylalanine and Triphosgene
This protocol is a representative procedure based on established methods for NCA synthesis.

Materials:

L-Phenylalanine

Triphosgene

Anhydrous Tetrahydrofuran (THF)
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Anhydrous Hexane

Celite®

Procedure:

Reaction Setup: A dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a nitrogen inlet, and a dropping funnel is charged with L-phenylalanine

and anhydrous THF under a nitrogen atmosphere.

Addition of Triphosgene: A solution of triphosgene in anhydrous THF is added dropwise to

the stirred suspension of L-phenylalanine at room temperature. The reaction mixture is then

heated to reflux.

Reaction Monitoring: The progress of the reaction is monitored by the dissolution of L-

phenylalanine and the evolution of HCl gas (which can be neutralized by passing through a

bubbler containing a dilute NaOH solution). The reaction is typically complete within a few

hours.

Work-up: After cooling to room temperature, the reaction mixture is filtered through a pad of

Celite® to remove any insoluble byproducts.

Purification: The filtrate is concentrated under reduced pressure to afford a crude solid. The

crude product is then recrystallized from a mixture of anhydrous THF and hexane to yield

pure (S)-4-Benzyloxazolidine-2,5-dione.
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Synthesis of (S)-4-Benzyloxazolidine-2,5-dione
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Caption: Experimental workflow for the synthesis of (S)-4-Benzyloxazolidine-2,5-dione.
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Applications in Asymmetric Synthesis
While (S)-4-Benzyloxazolidine-2,5-dione is primarily utilized as a monomer for polypeptide

synthesis, the related (S)-4-benzyloxazolidin-2-one is a well-established chiral auxiliary in

asymmetric synthesis. The benzyl group at the stereocenter effectively directs the approach of

incoming reagents, leading to high levels of stereoselectivity in reactions such as aldol

additions, alkylations, and Diels-Alder reactions. The principles of stereocontrol demonstrated

by the oxazolidinone auxiliary are informative for understanding the potential of the oxazolidine-

2,5-dione scaffold in asymmetric transformations.

Table 2: Diastereoselective Aldol Reactions using a Related (S)-4-Benzyloxazolidin-2-one

Auxiliary

Aldehyde
Diastereomeric Ratio
(syn:anti)

Yield (%)

Isobutyraldehyde >99 : 1 80-90%

Benzaldehyde >99 : 1 85%

Propionaldehyde 97 : 3 75%

Data is for the related (S)-4-benzyloxazolidin-2-one and is presented to illustrate the directing

effect of the chiral scaffold.

Ring-Opening Polymerization (ROP)
(S)-4-Benzyloxazolidine-2,5-dione serves as a key monomer in the ring-opening

polymerization (ROP) to produce poly(L-phenylalanine). The stereochemistry of the monomer

is retained during the polymerization process, leading to the formation of isotactic polypeptides.

The mechanism of ROP is highly dependent on the initiator used.

Amine-Initiated Ring-Opening Polymerization
Primary amines are common initiators for the ROP of NCAs. The polymerization proceeds

through a nucleophilic attack of the amine on the C5 carbonyl carbon of the NCA, followed by

ring opening and elimination of carbon dioxide. This process, known as the "normal amine
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mechanism," generates a growing polymer chain with a terminal amine group that continues to

propagate.

Amine-Initiated Ring-Opening Polymerization
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Caption: Signaling pathway of amine-initiated ring-opening polymerization.
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The stereochemical integrity of the monomer is crucial for producing polypeptides with well-

defined secondary structures, such as α-helices and β-sheets, which are essential for their

biological function and material properties. The benzyl side chains of the resulting poly(L-

phenylalanine) contribute to its hydrophobicity and can influence the self-assembly of the

polymer chains.

Conclusion
(S)-4-Benzyloxazolidine-2,5-dione is a versatile chiral building block with significant

applications in the synthesis of advanced materials and potentially in asymmetric synthesis. Its

stereochemistry, derived from L-phenylalanine, is the key to its utility. The well-established

methods for its synthesis and the controlled nature of its ring-opening polymerization make it

an invaluable tool for researchers in polymer science and drug development. Further

exploration of its use as a chiral auxiliary in a broader range of asymmetric reactions could

unlock new synthetic methodologies.

To cite this document: BenchChem. [Stereochemistry of (S)-4-Benzyloxazolidine-2,5-dione:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078898#stereochemistry-of-s-4-benzyloxazolidine-2-
5-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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